1-(4-(3-Chlorophenyl)piperazin-1-yl)-3-(4-ethylphenoxy)propan-2-ol hydrochloride
Description
1-(4-(3-Chlorophenyl)piperazin-1-yl)-3-(4-ethylphenoxy)propan-2-ol hydrochloride is a useful research compound. Its molecular formula is C21H28Cl2N2O2 and its molecular weight is 411.37. The purity is usually 95%.
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Scientific Research Applications
Chemical Synthesis and Derivatives
The compound's derivatives have been synthesized for various purposes. For example, a derivative, 3-(3-hydroxy)propylidene-piperazine-2,5-dione, was synthesized for potential applications in organic chemistry, demonstrating the compound's versatility in synthesis processes (Shin et al., 1983). Another study involved the synthesis of levocetirizinium dipicrate, showcasing the compound's utility in forming structurally diverse derivatives (Jasinski et al., 2010).
Pharmacological Applications
The compound has been used in the development of novel derivatives with potential pharmacological applications. For instance, a series of derivatives exhibited antidepressant and antianxiety activities in preclinical models (Kumar et al., 2017). Another study focused on synthesizing phenolic bis Mannich bases from the compound, which showed promise as lead molecules for anticancer drug development (Yamali et al., 2016).
Solid-State Analysis
The compound's derivatives have been examined for their physical properties. For example, new 3-(4-arylpiperazin-1-yl)-2-hydroxypropyl 4-propoxybenzoates were synthesized, and their hydrochloride salts were analyzed using solid-state NMR and IR spectroscopy (Marvanová et al., 2016).
Physicochemical Properties
Research has also focused on determining the physicochemical properties of the compound's derivatives. A study on a novel antifungal compound related to this chemical structure examined its solubility and partitioning processes in biologically relevant solvents (Volkova et al., 2020).
Antihistamine Properties
Cetirizine, a piperazine antihistamine derived from hydroxyzine, is a principal human metabolite of this compound, demonstrating its relevance in the development of antihistamines (Arlette, 1991).
Properties
IUPAC Name |
1-[4-(3-chlorophenyl)piperazin-1-yl]-3-(4-ethylphenoxy)propan-2-ol;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H27ClN2O2.ClH/c1-2-17-6-8-21(9-7-17)26-16-20(25)15-23-10-12-24(13-11-23)19-5-3-4-18(22)14-19;/h3-9,14,20,25H,2,10-13,15-16H2,1H3;1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PMLHAQKXANJJOL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)OCC(CN2CCN(CC2)C3=CC(=CC=C3)Cl)O.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H28Cl2N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
411.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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